2,3-Dimethylquinolin-8-ol
Overview
Description
Synthesis Analysis
The synthesis of 2,3-Dimethylquinolin-8-ol involves the regioselective deuteration of 2-methylquinolin-8-ol (1a) and 2,5-dimethylquinolin-8-ol (2a) using ambient reaction conditions and low-cost reagents. The process is transition-metal-free and provides valuable tools for isotopic labeling. The modified Skraup-Doebner-Von Miller synthesis plays a crucial role in achieving deuterated hydroxyquinolines, which can be useful for NMR spectroscopy, medicinal research, and drug discovery processes .
Molecular Structure Analysis
The molecular structure of 2,3-Dimethylquinolin-8-ol consists of a quinoline ring with two methyl groups at positions 2 and 3. The hydroxyl group is attached at position 8. The crystallographic analysis reveals the arrangement of atoms and bonds within the compound .
Chemical Reactions Analysis
The compound can undergo various chemical reactions, including aromatic substitution, proton transfer, and isotopic exchange. The deuteration process involves replacing hydrogen atoms with deuterium, leading to the formation of deuterated hydroxyquinolines. These reactions are essential for labeling purposes and structural elucidation .
Mechanism of Action
The specific mechanism of action for 2,3-Dimethylquinolin-8-ol depends on its context of use. As a labeled compound, it aids in NMR studies by providing distinct signals for deuterium-labeled sites. In medicinal research, it may interact with biological targets, but further studies are needed to determine its precise mechanism .
properties
IUPAC Name |
2,3-dimethylquinolin-8-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO/c1-7-6-9-4-3-5-10(13)11(9)12-8(7)2/h3-6,13H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBLCWYDHYTWUSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=CC=C2)O)N=C1C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80901581 |
Source
|
| Record name | 2,3-Dimethylquinoline-8-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80901581 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dimethylquinolin-8-ol | |
CAS RN |
116633-02-4 |
Source
|
| Record name | 2,3-Dimethylquinoline-8-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80901581 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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